Cas no 1602562-73-1 (1-(trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol)

• Product Name: 1-(trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol
• CAS No: 1602562-73-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6343129
• PubChem ID: 121601434
• Update Time: 2025-06-28

1-(trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol
• AKOS026735851
• EN300-1234915
• 1602562-73-1

• Inchi： 1S/C9H14N2O/c1-5-8(12)9-6(2)10-11(4)7(9)3/h5,8,12H,1H2,2-4H3
• InChI Key： PROVWBHYKYPHAE-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on 1-(trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol

Comprehensive Overview of 1-(Trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol (CAS No. 1602562-73-1): Properties, Applications, and Innovations

1-(Trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol (CAS No. 1602562-73-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of 1-(trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol as a key intermediate in drug discovery and crop protection formulations.

The molecular structure of 1-(trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol combines a trimethylpyrazole core with a propenol side chain, offering versatile reactivity for further chemical modifications. This structural flexibility makes it a valuable building block in synthetic chemistry, particularly in the development of small-molecule inhibitors and bioconjugates. Recent studies highlight its role in targeting enzymes involved in inflammatory pathways, aligning with the growing interest in precision medicine and personalized therapeutics.

In the context of green chemistry, 1-(trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol has been investigated for its potential in sustainable synthesis routes. Researchers are optimizing catalytic processes to reduce waste and energy consumption during its production, addressing the global push for eco-friendly manufacturing. These advancements resonate with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

The compound's applications extend to material science, where its derivatives are explored as monomers for functional polymers. Its ability to undergo polymerization reactions opens doors to innovative materials with tailored properties, such as stimuli-responsive coatings or biodegradable plastics. This aligns with the surge in demand for smart materials in industries ranging from electronics to packaging.

Analytical characterization of 1-(trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for quality-sensitive applications. The compound's stability profile under various storage conditions is also a subject of ongoing research, particularly for long-term formulation stability.

From a commercial perspective, the global market for pyrazole derivatives is projected to grow steadily, driven by their expanding applications in pharmaceutical intermediates and agrochemicals. 1-(Trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol occupies a niche position in this market, with several patent applications highlighting its utility in proprietary synthesis routes. Companies are investing in scalable production methods to meet the anticipated demand from R&D sectors.

Recent breakthroughs in computational chemistry have enabled more efficient design of 1-(trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol derivatives through molecular docking and QSAR modeling. These in silico approaches accelerate the identification of promising candidates for further development, reducing the time and cost associated with traditional trial-and-error methods. This trend reflects the broader adoption of AI-driven drug discovery in the pharmaceutical industry.

Safety assessments of 1-(trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol indicate that it requires standard laboratory precautions for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during its manipulation. Material Safety Data Sheets (MSDS) provide detailed guidance on storage, handling, and disposal procedures.

The future research directions for 1-(trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol include exploring its potential in biocatalysis and enantioselective synthesis. As the chemical industry moves toward more sustainable practices, enzyme-mediated transformations of this compound could offer greener alternatives to conventional synthetic routes. Additionally, its incorporation into metal-organic frameworks (MOFs) is being investigated for advanced material applications.

For researchers seeking reliable sources of 1-(trimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol, several specialty chemical suppliers offer the compound in various quantities and purity grades. The selection of appropriate suppliers should consider factors such as certification standards, batch documentation, and technical support capabilities. Third-party analytical verification is recommended for critical applications to ensure compound identity and purity.